Cas no 120193-39-7 (Cynoglossamine)

• Product Name: Cynoglossamine
• CAS No: 120193-39-7
• MF: C₂₄H₃₁NO₇
• MW: 445.505447626114
• CID: 140627
• PubChem ID: 6442429
• Update Time: 2025-04-19

Cynoglossamine Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-2-[1-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]ethyl]-3-methyl-,[(1S,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl]methyl ester,(2S,3S)- (9CI)
• [(7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[1-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxyethyl]-3-methylbutanoate
• Butanoic acid,2-hydroxy-2-[1-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]ethyl]-3-methyl-,[(1S,7aR)-2,3,5,7a-tetrahydro-1
• Cynoglossamine
• AKOS040736176
• 120193-39-7

• Inchi： 1S/C24H31NO7/c1-15(2)24(30,16(3)32-21(28)9-6-17-4-7-19(26)8-5-17)23(29)31-14-18-10-12-25-13-11-20(27)22(18)25/h4-10,15-16,20,22,26-27,30H,11-14H2,1-3H3/b9-6+/t16?,20-,22+,24-/m0/s1
• InChI Key： XNECEVNOSPHNLL-HXJRXXGRSA-N
• SMILES： O[C@H]1CCN2CC=C(COC([C@@](C(C)OC(/C=C/C3C=CC(=CC=3)O)=O)(C(C)C)O)=O)[C@@H]21

Computed Properties

• Exact Mass: 445.21013
• Monoisotopic Mass: 445.21005233 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117
• Molecular Weight: 445.5

Experimental Properties

• Color/Form: Powder
• PSA: 116.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acid esters